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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
5-Hydroxy-2-hexanone is a key metabolic intermediate of the industrial solvent 2-hexanone

(methyl n-butyl ketone) and the environmental neurotoxin n-hexane. While not the ultimate

toxic species, its formation is a critical step in the bioactivation pathway leading to the potent

neurotoxin, 2,5-hexanedione. Consequently, understanding the toxicological profile of 5-
Hydroxy-2-hexanone is essential for evaluating the risks associated with exposure to its

precursors. This technical guide provides a comprehensive overview of the current knowledge

regarding the toxicology of 5-Hydroxy-2-hexanone, with a focus on its metabolism,

mechanism of toxicity, and the available (though limited) toxicological data. Much of the

toxicological profile is inferred from studies on its parent compound, 2-hexanone, and its

principal metabolite, 2,5-hexanedione, due to a scarcity of direct studies on 5-Hydroxy-2-
hexanone itself.
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Property Value Reference

Chemical Name 5-Hydroxy-2-hexanone [1][2]

Synonyms 5-hydroxyhexan-2-one [1][3]

CAS Number 56745-61-0 [1][2]

Molecular Formula C6H12O2 [1][2][3]

Molecular Weight 116.16 g/mol [1][2][3]

Appearance Colorless liquid [4]

Boiling Point
205.77 °C at 760 mmHg

(estimated)
[1]

Melting Point -3.75 °C (estimated) [1]

Flash Point 81.15 °C (estimated) [1]

Density 0.948 g/cm³ (estimated) [1]

Solubility Soluble in water [4]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
The toxicokinetics of 5-Hydroxy-2-hexanone are intrinsically linked to the metabolism of its

precursor, 2-hexanone.

Absorption: 2-Hexanone is readily absorbed following inhalation, oral, and dermal exposure.

[4][5] Following absorption, it is distributed to various tissues, including the liver, kidneys, and

brain.[4]

Metabolism: The metabolism of 2-hexanone is a critical determinant of its toxicity. It is

primarily metabolized in the liver by cytochrome P450 enzymes. The initial step is

hydroxylation to form 5-Hydroxy-2-hexanone.[4][5] This intermediate is then further oxidized

to the ultimate neurotoxic metabolite, 2,5-hexanedione.[4][5] 5-Hydroxy-2-hexanone can

also be reduced to 2,5-hexanediol.[4] A minor pathway may involve the conversion to 2,5-

dimethyl-2,3-dihydrofuran.[4]
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Excretion: The metabolites of 2-hexanone, including glucuronide conjugates of 2-hexanol

and 2,5-hexanediol, are primarily excreted in the urine.[4]

Metabolic Pathway of 2-Hexanone
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Animal Dosing and Observation

Functional and Behavioral Assessment

Pathological and Molecular Analysis

Acclimation of Rats

Administration of Test Substance
(e.g., gavage, inhalation)

Daily Clinical Observation
(e.g., gait, behavior)

Motor Function Tests
(e.g., grip strength, rotarod)

Sensory Function Tests
(e.g., tail flick, hot plate)

Tissue Collection
(Nerve, Spinal Cord, Brain)

Histopathological Examination
(e.g., H&E, silver stain)

Biochemical Assays
(e.g., neurofilament protein analysis)
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Start

Prepare Salmonella typhimurium strains
(histidine auxotrophs)

Prepare dilutions of
5-Hydroxy-2-hexanone

Incubate bacteria with test compound
(with and without S9 activation)

Plate on histidine-deficient agar

Incubate plates for 48-72 hours

Count revertant colonies

Analyze data and determine mutagenicity

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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